Cas no 80357-74-0 (4-(1,3-Benzothiazol-2-ylsulfanyl)butanoic Acid)

4-(1,3-Benzothiazol-2-ylsulfanyl)butanoic Acid structure
80357-74-0 structure
Product Name:4-(1,3-Benzothiazol-2-ylsulfanyl)butanoic Acid
CAS No:80357-74-0
MF:C11H11NO2S2
MW:253.34054017067
MDL:MFCD00022879
CID:889475
Update Time:2025-04-19

4-(1,3-Benzothiazol-2-ylsulfanyl)butanoic Acid Chemical and Physical Properties

Names and Identifiers

    • 4-(BENZOTHIAZOL-2-YLSULFANYL)-BUTYRIC ACID
    • SKF-47281
    • SKF-47821
    • 4-(1,3-benzothiazol-2-ylsulfanyl)butanoic acid
    • 4-(1,3-Benzothiazol-2-ylsulfanyl)butanoic Acid
    • MDL： MFCD00022879
    • Inchi： 1S/C11H11NO2S2/c13-10(14)6-3-7-15-11-12-8-4-1-2-5-9(8)16-11/h1-2,4-5H,3,6-7H2,(H,13,14)
    • InChI Key： VLBFSFGWNXSNRM-UHFFFAOYSA-N
    • SMILES： S(C1=NC2C=CC=CC=2S1)CCCC(=O)O

Computed Properties

  • Exact Mass: 253.02300
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5

Experimental Properties

  • PSA: 103.73000
  • LogP: 3.25320

4-(1,3-Benzothiazol-2-ylsulfanyl)butanoic Acid Customs Data

  • HS CODE：2934200090
  • Customs Data：

    China Customs Code:

    2934200090

    Overview:

    2934200090. Other compounds containing a benzothiazole ring. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934200090. other compounds containing in the structure a benzothiazole ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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4-(1,3-Benzothiazol-2-ylsulfanyl)butanoic Acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:80357-74-0)4-(1,3-Benzothiazol-2-ylsulfanyl)butanoic Acid
Order Number:A1234567
Stock Status:in Stock
Quantity:10g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 18:55
Price ($):3352
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:80357-74-0)4-(1,3-Benzothiazol-2-ylsulfanyl)butanoic Acid
A1234567
Purity:99%
Quantity:10g
Price ($):3352
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